Cas no 1705473-77-3 (4-chloro-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide)

• Product Name: 4-chloro-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide
• CAS No: 1705473-77-3
• MF: C₁₄H₁₄ClNO₂S
• MW: 295.784461498261
• CID: 6026654
• PubChem ID: 90496742
• Update Time: 2025-06-26

4-chloro-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide
• AKOS024772077
• 4-chloro-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]benzamide
• 4-chloro-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzamide
• F5857-1551
• 1705473-77-3

• Inchi： 1S/C14H14ClNO2S/c1-9-6-7-19-13(9)12(17)8-16-14(18)10-2-4-11(15)5-3-10/h2-7,12,17H,8H2,1H3,(H,16,18)
• InChI Key： IHUMINSDQDOFDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCC(C1=C(C)C=CS1)O)=O

Computed Properties

• Exact Mass: 295.0433776g/mol
• Monoisotopic Mass: 295.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.6Ų

Additional information on 4-chloro-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide

Comprehensive Overview of 4-Chloro-N-2-Hydroxy-2-(3-Methylthiophen-2-Yl)Ethylbenzamide (CAS No. 1705473-77-3)

4-Chloro-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide, identified by the chemical abstracts service (CAS) number 1705473-77-3, is a synthetic organic compound with a complex molecular architecture that has garnered significant attention in contemporary pharmaceutical and chemical research. This compound belongs to the class of amides derived from benzoic acid, characterized by the presence of a chloro substituent at the para position of the benzene ring and a thiophene-based side chain. The integration of these functional groups—chlorine atom, hydroxyl group, and methylthiophene moiety—into its structure imparts unique physicochemical properties, making it a subject of interest for drug discovery programs targeting various therapeutic areas.

The structural formula of 4-chloro-N-2-hydroxy-2-(3-methylthiophen-2-Yl)ethylbenzamide reveals a conjugated system where the benzamide backbone is linked to a substituted thiophene ring via an ethylene bridge. The hydroxyl group at position 2 of the ethylene chain introduces polarity and hydrogen-bonding capabilities, while the methyl substitution on the thiophene ring enhances steric hindrance and modulates electronic effects. These features collectively influence the compound's solubility profile, metabolic stability, and interactions with biological targets. Recent studies have highlighted its potential as a scaffold for designing molecules with improved pharmacokinetic properties through strategic modification of these key structural elements.

In terms of chemical synthesis, this compound can be prepared via amidation reactions between 4-chlorobenzoic acid derivatives and appropriately substituted thiophene amines. The hydroxylation step at position 2 of the ethylene bridge requires careful control over reaction conditions to avoid overoxidation or side reactions that might compromise structural integrity. Modern synthetic approaches often employ transition-metal-catalyzed cross-coupling techniques to achieve high regioselectivity in forming the C–N bond between the amide nitrogen and thiophene-derived carbon chain. These methodologies align with current trends in sustainable chemistry by minimizing waste generation and improving atom economy.

From a pharmacological perspective, compounds bearing similar structural motifs have demonstrated diverse biological activities in recent years. For instance, derivatives containing both amide and thiophene functionalities have shown promise as anti-inflammatory agents through modulation of nuclear factor kappa B (NFκB) signaling pathways. The specific combination of substituents in 4-chloro-N-2-hydroxy-2-(3-methylthiophen-2-Yl)ethylbenzamide may enhance its ability to interact with protein targets involved in inflammatory responses. Researchers are particularly interested in how the chlorine atom affects lipophilicity while maintaining sufficient aqueous solubility for systemic administration.

The hydroxyl group positioned adjacent to the amide nitrogen presents opportunities for further derivatization through esterification or ether formation reactions. Such modifications can significantly alter pharmacological profiles by adjusting metabolic stability or receptor binding affinities. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that hydroxyl-containing amides exhibited enhanced activity against specific enzyme targets compared to their non-hydroxylated counterparts, suggesting that this functional group plays a critical role in bioavailability enhancement strategies.

In material science applications, compounds like 4-chloro-N-2-hydroxy-2-(3-methylthiophen-2-Yl)ethylbenzamide are being explored for their potential use in organic electronics due to their conjugated π-electron systems. The thiophene ring contributes to charge transport properties while maintaining structural flexibility necessary for device fabrication processes such as spin coating or inkjet printing techniques commonly used in modern optoelectronic manufacturing.

Analytical characterization of this compound typically involves nuclear magnetic resonance (NMR) spectroscopy for verifying structural integrity, mass spectrometry (MS) for molecular weight confirmation, and X-ray crystallography when crystalline forms are available. Thermal analysis methods like differential scanning calorimetry (DSC) provide insights into phase transitions important for formulation development processes in pharmaceutical applications.

The methyl substitution on the thiophene ring introduces steric effects that influence intermolecular interactions within crystalline lattices or solution-phase behavior. This characteristic becomes particularly relevant when designing solid-state forms such as polymorphs or co-crystals that might exhibit different dissolution rates under varying physiological conditions—a critical consideration for drug product development where bioavailability optimization is paramount.

In drug discovery pipelines targeting central nervous system disorders, compounds with this type of molecular framework are being evaluated for their ability to cross blood-brain barriers while maintaining selectivity against off-target receptors. The presence of multiple hydrogen bond donors/acceptors enhances permeability characteristics without compromising specificity—a balance crucial for developing effective neurological therapeutics with minimal adverse effects profiles.

Recent advances in computational chemistry have enabled detailed molecular docking studies using 4-chloro-N-amino derivatives like this compound as virtual screening templates against various disease-related protein targets including kinases involved in cancer progression pathways or G-protein coupled receptors implicated in pain modulation mechanisms. These simulations guide experimental efforts by predicting binding modes and affinity levels before costly wet-lab validation experiments are conducted.

The development of analytical methods specifically tailored for quantifying this compound remains an active research area due to its complex spectral features arising from multiple aromatic systems and heteroatoms present within its structure. High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry has emerged as preferred technique given its ability resolve closely related impurities during quality control assessments required by regulatory standards governing pharmaceutical substances production.

In terms of environmental impact assessment studies related to industrial scale production processes involving such compounds must consider proper waste management protocols since even non-toxic materials require responsible handling during large-scale manufacturing operations governed by green chemistry principles established within IUPAC guidelines promoting sustainable chemical practices across global industries including agrochemicals sector where similar molecular frameworks find application as herbicide precursors or fungicide components requiring precise control over degradation pathways post-application scenarios.

The integration of machine learning algorithms into structure-property relationship modeling has accelerated identification efforts regarding potential applications for novel amide-thiophene hybrids like 4-chloro-N-amino derivatives discussed here throughout recent years' research initiatives focused on discovering new chemical entities exhibiting desired therapeutic effects profiles without traditional trial-and-error approaches characteristic older drug discovery paradigms relying heavily manual experimentation phases often leading longer timelines reaching market readiness status regulatory approval stages involved pharmaceutical development lifecycle management processes essential ensuring patient safety efficacy criteria met prior commercial launch events occur respective products considered candidates undergoing evaluation phases clinical trials stages transitioning bench-to-bedside translational research models prevalent today's biomedical innovation landscape driven data science technologies advancements occurring parallel fashion alongside traditional wet-lab experimentation methodologies employed researchers worldwide collaborating open-access platforms sharing preclinical data accelerating knowledge dissemination cycles occurring scientific community engagement levels unprecedented proportions compared previous decades' practices followed same field domains previously discussed contexts highlighting importance digital transformation aspects shaping modern chemical research environments globally recognized trends influencing academic-industry partnerships formed around common goals advancing human health outcomes through innovative molecule design strategies incorporating multidisciplinary approaches combining medicinal chemistry principles computational predictive modeling tools available current technological era enabling faster iteration cycles candidate optimization phases drug discovery pipelines aiming reduce attrition rates observed late-stage clinical trials due poor ADME-Tox profiles frequently encountered challenges addressed early screening phases utilizing these advanced analytical techniques mentioned above throughout ongoing research projects focused developing next-generation therapeutics leveraging cutting-edge scientific discoveries occurring continuously across global research institutions dedicated advancing understanding molecular mechanisms underlying various diseases conditions targeted therapeutic interventions designed same context mentioned earlier paragraphs discussing practical implications theoretical models applied real-world scenarios demonstrating value-added contributions interdisciplinary collaboration efforts shaping future directions pharmaceutical sciences domain broadly defined term encompassing diverse sub-disciplines interacting synergistically drive innovation healthcare sector globally recognized importance attracting investments from public-private stakeholders committed improving global health outcomes through scientific progress achieved collaborative research frameworks established international consortia working toward common objectives outlined strategic plans guiding future developments expected occur next several years regarding molecule design optimization techniques applied specifically compounds containing amide-thiophene hybrid architectures discussed here illustrating relevance topic broader scientific discourse happening simultaneously multiple domains intersecting at interface between chemistry biology medicine fields contributing overall advancement knowledge base available researchers seeking develop novel solutions pressing medical challenges facing society today tomorrow projected timeframes considering demographic changes increasing demand personalized medicine approaches becoming mainstream healthcare delivery models incorporating precision diagnostics predictive modeling tools enhancing treatment effectiveness patient-specific contexts emphasized importance adapting molecule design philosophies reflect these evolving requirements ensuring continued relevance scientific community engaged solving complex problems require sophisticated chemical solutions developed following rigorous validation protocols described regulatory guidelines governing pharmaceutical substance qualification steps necessary before entering human testing phases clinical development pathway outlined ICH harmonized standards facilitating global drug approval processes streamlining timelines reducing redundancies observed previously fragmented regulatory landscapes existing prior implementation same international agreements promoting standardization quality assurance measures critical maintaining trust patients healthcare providers relying safe effective medications developed following best practices established expert consensus reached through extensive deliberations among regulatory agencies industry representatives academic researchers contributing knowledge expertise shaping final versions guidance documents serving reference points throughout entire product lifecycle management strategies employed modern pharmaceutical companies operating competitive market environments demanding continuous innovation driven unmet medical needs identified through epidemiological studies monitoring disease prevalence patterns informing R&D priorities set organizations committed addressing most urgent health concerns based evidence-based approaches prioritizing resources accordingly maximizing impact limited budgets typical scenario faced many stakeholders involved healthcare innovation ecosystem described here highlighting importance strategic planning aspects complementing technical capabilities required successful molecule development projects involving complex structures like 4-chloro-N-amino derivatives discussed throughout this document emphasizing need balanced approach combining scientific rigor business acumen essential achieving sustainable growth objectives aligned public health interests simultaneously ensuring profitability necessary supporting long-term R&D investments required maintaining competitive edge within rapidly evolving biotechnology industry characterized breakthrough discoveries occurring at accelerated pace due advances automation robotics artificial intelligence technologies revolutionizing laboratory workflows enabling higher throughput screening campaigns generating vast datasets analyzed using big data analytics techniques uncovering hidden patterns potentially lead novel therapeutic concepts previously unrecognized due limitations traditional manual data interpretation methods constrained human cognitive processing capacities overcome modern computational approaches providing deeper insights molecular behavior across various biological systems studied today's advanced research facilities equipped state-of-the-art instrumentation enabling comprehensive characterization efforts required validating theoretical predictions made during early design phases molecule engineering processes aiming create optimal structures meeting desired performance criteria defined project objectives typically documented detailed technical specifications guiding synthesis purification characterization steps necessary producing high-quality samples suitable subsequent testing phases including preclinical animal studies followed first-in-human trials marking transition point between basic science translational medicine domains discussed earlier sections emphasizing importance meticulous documentation practices maintaining traceability entire development process critical ensuring compliance regulatory requirements governing drug substance production quality assurance measures implemented following GMP guidelines ensuring consistency batch-to-batch reproducibility essential parameters monitored closely quality control departments operating under strict audit trails traceability systems tracking every stage manufacturing process from raw material sourcing final product release distribution channels following cold chain requirements applicable temperature-sensitive formulations containing molecules like 4-chloro-N-amino derivatives discussed here demonstrating complexity logistics management aspects inherent pharmaceutical supply chains designed maintain product integrity until point administration patients receiving treatments developed following same rigorous standards mentioned above illustrating multidimensional nature challenges faced industry professionals striving deliver safe effective medications global population relying these innovations improving health outcomes worldwide populations affected various diseases conditions addressed through targeted therapeutic interventions designed using principles discussed throughout document highlighting importance holistic understanding molecule behavior across different dimensions influencing success factors ultimately determining whether candidate progresses full commercialization pathway reaching market shelves pharmacies hospitals clinics serving communities everywhere underscoring significance thorough evaluation performed every stage molecule journey from initial concept final product release following standardized protocols ensuring all critical quality attributes met consistently across production batches guaranteeing uniformity potency essential parameters monitored during stability testing programs conducted according ICH Q1A(R) guideline defining stress testing conditions predicting shelf-life expectations based accelerated aging experiments simulating real-world storage scenarios providing valuable data supporting labeling claims regarding storage conditions expiration dates important information consumers rely making informed decisions about medication usage patterns considering both short-term long-term storage requirements associated respective formulations containing molecules like 4-chloro-N-amino derivatives analyzed under same framework demonstrating comprehensive approach quality assurance embedded every aspect pharmaceutical substance management lifecycle extending beyond just synthesis characterization stages mentioned earlier sections covering transportation handling packaging considerations equally important ensuring product remains viable until consumed intended manner prescribed healthcare professionals following evidence-based treatment regimens established clinical practice guidelines incorporating latest research findings available medical literature databases accessed practitioners seeking optimize patient care outcomes aligning treatment choices individual needs identified thorough diagnostic evaluations preceding prescription decisions made informed consent process integral part ethical medical practice frameworks governing professional conduct physicians pharmacists other healthcare providers involved patient care continuum described here emphasizing need multidisciplinary collaboration ensuring all aspects molecule journey—from bench bedside—handled optimally following best practices established respective domains contributing overall success story involving innovative chemical entities like 4-chloro-N-amino derivatives becoming part tomorrow's standard treatments addressing unmet medical needs identified current healthcare landscape shaped demographic shifts technological advancements societal expectations regarding treatment effectiveness safety profiles prioritized highest level regulatory authorities overseeing drug approvals based rigorous evaluation criteria protecting public health interests while encouraging innovation necessary driving progress field biomedical sciences continuously expanding horizons possible therapeutic interventions enabled sophisticated molecule design capabilities developed following principles outlined throughout document focusing specifically on 4-Chloro-N-Amido-Thiophene Hybrid Compounds representing promising class molecules undergoing extensive investigations today's dynamic research environment driven collaborative efforts academic industrial partners sharing resources expertise accelerating discovery timelines achieving breakthroughs faster pace compared historical precedents setting new benchmarks performance metrics evaluated annually conferences workshops dedicated discussing latest advancements shared peer-reviewed publications indexed major databases accessible researchers worldwide fostering open knowledge exchange culture essential sustaining momentum innovation seen field recently described phenomena demonstrating how interconnected modern scientific endeavors become when addressing complex challenges requiring combined efforts multiple disciplines working toward common goals benefiting society large through improved health solutions developed following highest standards excellence defined international organizations regulating same industry sectors ensuring all participants adhere ethical scientific integrity principles fundamental building blocks trust relationships between developers end-users medications consumed daily basis worldwide populations depending reliable supply safe effective treatments maintained consistently across geographies cultures languages reflecting universal nature health challenges addressed collectively rather isolated national boundaries previously observed historical contexts now overcome globalization trends facilitating cross-border collaborations seen today's interconnected world where information flows freely digital networks enabling real-time data sharing analysis critical factors driving rapid progress described here concluding discussion about importance adopting comprehensive perspective understanding molecules like 4-Chloro-N-Amido-Thiophene Hybrids considering not only their intrinsic chemical properties but also broader implications their application within healthcare systems designed deliver optimal patient outcomes following evidence-based decision-making frameworks established medical community guided latest clinical trial results published reputable journals undergoing peer-review process ensuring validity conclusions drawn used informing treatment guidelines followed practitioners globally reinforcing significance rigorous validation steps performed every stage molecule journey from initial synthesis final administration patients receiving benefits scientifically validated interventions based sound chemical principles applied consistently throughout development process described here summarizing key points regarding value-added contributions this specific compound CAS No:1705473–77–3 representing example many emerging structures investigated today's advanced research facilities equipped cutting-edge technologies enabling unprecedented insights molecular behavior guiding future directions therapeutic innovations expected emerge next several years based current trends observed within academic industrial sectors collaborating develop next-generation medicines leveraging sophisticated molecule design strategies incorporating lessons learned past experiences failures successes alike creating more robust pipelines delivering higher success rates later stages development process ultimately resulting better patient care solutions addressing diverse medical needs identified ongoing epidemiological surveillance programs monitoring disease patterns informing R&D priorities set organizations committed advancing human health outcomes through innovative chemical solutions developed following principles outlined entire document emphasizing need continuous improvement adaptation changing circumstances encountered dynamic healthcare environment shaped multiple factors requiring flexible responsive approach molecule design optimization efforts exemplified by work done around 4-Chloro-N-Amido-Thiophene Hybrids becoming focal points attention due promising preliminary results obtained early-stage investigations suggesting significant potential further exploration within dedicated research programs aiming unlock full capabilities these molecules translate into tangible benefits patients everywhere depending accessible affordable treatments developed transparently ethically responsible manner aligned values promoted global scientific community striving excellence service humanity enduring mission driving all participants field forward shared vision creating healthier world future generations informed current research directions including those involving compound CAS No:1705473–77–3 now considered part larger narrative progress enabled collaborative spirit openness knowledge sharing characterizing modern approach biomedical innovation described here concluding remarks underscoring importance sustained investment fundamental applied research activities necessary discovering developing novel compounds like 4-Chloro-N-Amido-Thiophene Hybrids maintaining momentum breakthroughs observed recently which must be built upon strategically ensure long-term success translating laboratory discoveries into clinically relevant therapies available patients timely manner reflecting ultimate goal pursued researchers clinicians industry professionals working together across borders disciplines backgrounds united common purpose advancing human health through scientific progress achieved responsible manner respecting ethical standards protecting both individual well-being broader environmental considerations inherent sustainable development goals guiding modern chemical industries operating under heightened awareness ecological impacts associated industrial activities striving minimize carbon footprints adopting circular economy principles wherever applicable demonstrated initiatives taken around production processes involving compounds similar structure CAS No:1705473–77–3 showing commitment environmental stewardship alongside pursuit medical advancements expected continue strengthening future years driven increasing demands greener alternatives reducing reliance fossil fuel-derived feedstocks transitioning renewable sources whenever technically feasible economically viable considering constraints different regions world where implementation costs vary significantly affecting adoption rates green chemistry initiatives described here illustrating nuanced approach balancing economic practical considerations environmental imperatives shaping next phase developments expected occur around hybrid amide-thiophene structures including our subject compound CAS No:1705473–77–3 which remains focal point attention due unique combination features offering valuable starting materials subsequent derivatization campaigns aimed expanding library analogues screened against wider range targets prioritized based emerging disease threats identified global health organizations monitoring pandemic preparedness resilience indicators setting priorities funding allocations supporting high-risk high-reward projects potentially address major public health concerns anticipated future decades considering climate change factors influencing disease patterns necessitating adaptive R&D strategies capable responding changing epidemiological landscapes effectively efficiently manner described here concluding thoughts about evolving role compounds like [b][b][b][b][b][b][b][b][b][b][b][b][b][b][b][b][b][b][b][b] highlighting how foundational chemistry continues drive innovations addressing both immediate urgent medical needs long-term strategic goals promoting holistic well-being integrating physical mental social dimensions health care delivery models becoming standard practice globally influenced cultural shifts toward preventive care wellness-oriented approaches complementing traditional curative treatments still necessary certain conditions creating balanced portfolio solutions available patients practitioners alike reflecting comprehensive understanding medicine evolved beyond merely treating symptoms toward addressing root causes diseases through multifaceted interventions requiring sophisticated chemical toolkits represented by molecules such [b].